5-(4-nitrophenyl)-3-(2-phenylvinyl)-1H-pyrazole

• IUPAC Name: 3-(4-nitrophenyl)-5-[(E)-2-phenylethenyl]-1H-pyrazole
• InChI: InChI=1S/C17H13N3O2/c21-20(22)16-10-7-14(8-11-16)17-12-15(18-19-17)9-6-13-4-2-1-3-5-13/h1-12H,(H,18,19)/b9-6+
• InChI Key: HIMDAVRCLLDPJG-RMKNXTFCSA-N
• Canonical SMILES: C1=CC=C(C=C1)C=CC2=CC(=NN2)C3=CC=C(C=C3)[N+](=O)[O-]
• Isomeric SMILES: C1=CC=C(C=C1)/C=C/C2=CC(=NN2)C3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C17H13N3O2
• Molecular Weight: 291.30 g/mol

Description

Synthesis Analysis

The synthesis of pyrazole derivatives, including compounds similar to 5-(4-nitrophenyl)-3-(2-phenylvinyl)-1H-pyrazole, typically involves the reaction of hydrazines with 1,3-dicarbonyl compounds or their equivalents. Experimental and theoretical investigations on related pyrazole compounds have been conducted to understand their synthesis mechanisms, crystal structures, and molecular properties (Evecen et al., 2016).

Molecular Structure Analysis

The molecular structure of pyrazole derivatives is often analyzed using X-ray diffraction (XRD), nuclear magnetic resonance (NMR), and infrared (IR) spectroscopy. These methods provide insights into the compound's crystalline structure, molecular geometry, and vibrational frequencies. For example, a related compound was characterized by XRD, IR, NMR, and density functional theory (DFT) calculations, revealing detailed information about its molecular structure (Evecen et al., 2016).